Cas no 886916-63-8 (3-(ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 3-(ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 886916-63-8
• MF: C₁₆H₁₅N₃O₅S₃
• MW: 425.502399682999
• CID: 5477487
• Update Time: 2025-08-05

3-(ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-ethylsulfonyl-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
• 3-(ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide

• Inchi： 1S/C16H15N3O5S3/c1-2-26(21,22)11-5-3-4-10(8-11)15(20)19-16-18-13-7-6-12(27(17,23)24)9-14(13)25-16/h3-9H,2H2,1H3,(H2,17,23,24)(H,18,19,20)
• InChI Key： NFADPFKZTIXVHS-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(S(N)(=O)=O)C=C2S1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Additional information on 3-(ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide

3-(Ethanesulfonyl)-N-(6-Sulfamoyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 886916-63-8): An Overview of Its Properties and Applications in Medicinal Chemistry

3-(Ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 886916-63-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-(ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide.

Chemical Structure and Synthesis: The molecular formula of 3-(ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide is C₁₇H₁₅N₃O₄S₂, with a molecular weight of 397.44 g/mol. The compound features a benzothiazole core functionalized with an ethanesulfonyl group and a sulfamoyl group. The ethanesulfonyl group is attached to the benzene ring at the 3-position, while the sulfamoyl group is linked to the benzothiazole ring at the 6-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of 3-(ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide typically involves multistep reactions. One common approach is to start with 2-aminothiophenol, which is converted into 2-chloro-N-(6-sulfamoylbenzothiazol-2-yl)benzamide through a series of reactions involving chlorination, sulfonation, and amidation. The final step involves the introduction of the ethanesulfonyl group via a sulfonylation reaction. Recent advancements in synthetic methodologies have focused on improving the yield and purity of this compound, making it more accessible for further research and development.

Biological Activities: The biological activities of 3-(ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide have been extensively studied in various in vitro and in vivo models. One of its most notable properties is its potent antimicrobial activity against a wide range of bacterial strains, including both Gram-positive and Gram-negative bacteria. Studies have shown that this compound exhibits significant inhibitory effects on bacterial growth by disrupting cell wall synthesis and membrane integrity.

In addition to its antimicrobial properties, 3-(ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide has also demonstrated anti-inflammatory effects. Research has indicated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages stimulated by lipopolysaccharide (LPS). This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of 3-(ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide has also been explored in several studies. In vitro experiments have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been reported to exhibit synergistic effects when combined with other anticancer agents, enhancing their therapeutic efficacy while reducing side effects.

Clinical Trials and Future Prospects: While 3-(ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide is still primarily studied in preclinical settings, several clinical trials are underway to evaluate its safety and efficacy in human subjects. Early-phase trials have shown promising results in terms of tolerability and pharmacokinetic profiles. However, more extensive studies are needed to fully understand its therapeutic potential and identify optimal dosing regimens.

The future prospects for 3-(ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide are promising. Ongoing research aims to optimize its chemical structure to enhance its biological activities while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and stability for clinical use.

Conclusion: In conclusion, 3-(ethanesulfonyl)-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 886916-63-8) is a versatile compound with a wide range of biological activities that make it an attractive candidate for further development in medicinal chemistry. Its unique chemical structure and promising preclinical results highlight its potential as a novel therapeutic agent for various diseases. Continued research and clinical trials will be crucial in realizing its full therapeutic potential.